Cas no 149990-87-4 (1H-Pyrazole-3-carboxylicacid, 5-phenyl-, 2-[1,2-dioxo-3-(triphenylphosphoranylidene)propyl]hydrazide)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-phenyl-, 2-[1,2-dioxo-3-(triphenylphosphoranylidene)propyl]hydrazide
• CAS No: 149990-87-4
• MF: C₃₁H₂₅N₄O₃P
• MW: 532.528967618942
• CID: 189401
• PubChem ID: 3073559
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-phenyl-, 2-[1,2-dioxo-3-(triphenylphosphoranylidene)propyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-phenyl-, 2-[1,2-dioxo-3-(triphenylphosphoranylidene)propyl]hydrazide
• N'-[2-oxo-3-(triphenyl-λ⁵-phosphanylidene)propanoyl]-3-phenyl-1H-pyrazole-5-carbohydrazide
• 149990-87-4
• DTXSID70164441
• 1H-Pyrazole-3-carboxylic acid, 5-phenyl-, 2-(1,2-dioxo-3-(triphenylphosphoranylidene)propyl)hydrazide
• Triphenylphosphoranylidenepyruvoyl hydrazide of 5-phenyl-3-pyrazolecarboxylic acid

• Inchi： 1S/C31H25N4O3P/c36-29(31(38)35-34-30(37)28-21-27(32-33-28)23-13-5-1-6-14-23)22-39(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-22H,(H,32,33)(H,34,37)(H,35,38)
• InChI Key： UQIASEDWZNZTTN-UHFFFAOYSA-N
• SMILES： P(=CC(C(NNC(C1=CC(C2C=CC=CC=2)=NN1)=O)=O)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 532.16665
• Monoisotopic Mass: 532.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.35
• Refractive Index: 1.689
• PSA: 103.95
• LogP: 4.43430